4-Methyl-3-(methylethyl)pentanoic acid
Overview
Description
4-Methyl-3-(methylethyl)pentanoic acid, also known as leucine, is an essential amino acid that plays a vital role in protein synthesis and muscle growth. It cannot be synthesized by the human body and must be obtained through diet or supplements. Leucine is found in high concentrations in animal products such as meat, dairy, and eggs, as well as in plant-based sources such as soybeans, nuts, and seeds.
Mechanism of Action
Leucine activates the mTOR pathway by binding to the leucyl-tRNA synthetase enzyme, which then activates the mTOR complex. This complex then stimulates protein synthesis by activating ribosomal protein S6 kinase and eukaryotic initiation factor 4E-binding protein 1.
Biochemical and Physiological Effects:
Leucine has several biochemical and physiological effects on the body, including promoting protein synthesis, regulating blood sugar levels, and enhancing wound healing. It also plays a role in immune function and the production of growth hormone.
Advantages and Limitations for Lab Experiments
Leucine is widely used in laboratory experiments due to its ability to stimulate protein synthesis and muscle growth. However, it can be difficult to work with due to its hydrophobic nature and low solubility in water. Additionally, it can be expensive to obtain in large quantities.
Future Directions
Future research on 4-Methyl-3-(methylethyl)pentanoic acid could focus on its potential applications in the treatment of muscle wasting diseases such as sarcopenia and cachexia. It could also be studied for its potential role in enhancing athletic performance and improving recovery from exercise-induced muscle damage. Additionally, research could be conducted on the optimal dosages and timing of 4-Methyl-3-(methylethyl)pentanoic acid supplementation for maximum benefit.
Scientific Research Applications
Leucine has been extensively studied in scientific research for its role in protein synthesis and muscle growth. It has been shown to stimulate the mTOR pathway, which is responsible for muscle protein synthesis. Leucine supplementation has also been shown to improve muscle mass and strength in both young and elderly individuals.
properties
IUPAC Name |
4-methyl-3-propan-2-ylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-6(2)8(7(3)4)5-9(10)11/h6-8H,5H2,1-4H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFMRDHIALJTRDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CC(=O)O)C(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3-(methylethyl)pentanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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